![molecular formula C33H30N2O3 B5155835 3-(4-tert-butylphenoxy)-5-(mesitylamino)-6H-anthra[1,9-cd]isoxazol-6-one](/img/structure/B5155835.png)
3-(4-tert-butylphenoxy)-5-(mesitylamino)-6H-anthra[1,9-cd]isoxazol-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-tert-butylphenoxy)-5-(mesitylamino)-6H-anthra[1,9-cd]isoxazol-6-one is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. This compound is also known as TA-01 and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In
Mechanism of Action
TA-01 works by inhibiting the activity of certain proteins, specifically the bromodomain and extra-terminal domain (BET) family of proteins. These proteins are involved in the regulation of gene expression, and their inhibition can lead to the suppression of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
TA-01 has been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of TA-01 is its specificity towards the BET family of proteins, which makes it a valuable tool for studying the role of these proteins in various biological processes. However, it also has limitations, such as its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for TA-01 research. One direction is the development of more potent and selective BET inhibitors based on the structure of TA-01. Another direction is the study of the effects of TA-01 on other biological processes, such as epigenetic regulation and immune function. Additionally, TA-01 may have potential applications in the field of organic electronics, where it could be used as a building block for new materials.
Synthesis Methods
The synthesis of TA-01 involves the reaction of 3,4-dihydroxybenzaldehyde with 4-tert-butylphenol, followed by the reaction of the resulting compound with mesitylamine. This is then treated with isoxazole-5-carboxylic acid to yield TA-01. This method has been optimized for higher yields and purity.
Scientific Research Applications
TA-01 has been studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, TA-01 has shown promising results in inhibiting the growth of cancer cells by targeting specific proteins. In drug discovery, TA-01 has been used as a starting point for developing new drugs with similar structures. In material science, TA-01 has been studied for its potential use as a building block for organic electronics.
properties
IUPAC Name |
12-(4-tert-butylphenoxy)-10-(2,4,6-trimethylanilino)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H30N2O3/c1-18-15-19(2)29(20(3)16-18)34-25-17-26(37-22-13-11-21(12-14-22)33(4,5)6)30-28-27(25)31(36)23-9-7-8-10-24(23)32(28)38-35-30/h7-17,34H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLXOTJRPBKVTCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC2=C3C4=C(C5=CC=CC=C5C3=O)ON=C4C(=C2)OC6=CC=C(C=C6)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
12-(4-Tert-butylphenoxy)-10-(2,4,6-trimethylanilino)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.